molecular structure and chemical properties of CC-90003
molecular structure and chemical properties of CC-90003
An In-Depth Technical Guide to CC-90003: A Covalent ERK1/2 Inhibitor
Introduction
The Mitogen-Activated Protein Kinase (MAPK) signaling cascade, comprising RAS, RAF, MEK, and ERK, is a cornerstone of cellular regulation, governing processes such as proliferation, differentiation, and survival.[1][2] Its hyperactivation, frequently driven by mutations in genes like BRAF and KRAS, is a well-established oncogenic driver in a multitude of human cancers, including melanoma, colorectal, and pancreatic cancers.[3][4] While inhibitors targeting upstream nodes like BRAF and MEK have achieved clinical success, particularly in BRAF-mutant melanoma, tumors harboring KRAS mutations have remained largely refractory to these agents.[2][5] This therapeutic gap underscores the need for potent inhibitors targeting the final kinase in the cascade, the Extracellular signal-Regulated Kinases 1 and 2 (ERK1/2).[4][6]
CC-90003 was engineered to meet this challenge as a potent, selective, and orally bioavailable covalent inhibitor of ERK1/2.[1][7] Its design principle centers on achieving durable and irreversible target suppression, a strategy aimed at overcoming the adaptive resistance mechanisms that often plague non-covalent inhibitors. Preclinical studies demonstrated significant promise, showcasing potent anti-tumor activity in models of KRAS-mutant cancers.[4][7] However, its clinical development was ultimately discontinued, revealing critical lessons in the complex journey from preclinical efficacy to therapeutic viability.[8][9] This guide provides a comprehensive technical overview of CC-90003, from its molecular architecture and mechanism of action to key experimental protocols and the translational insights gleaned from its development.
Molecular Profile and Chemical Properties
CC-90003 is an irreversible inhibitor designed for high-affinity binding and specific covalent modification of its target kinases.[10] Its structure incorporates a reactive acrylamide warhead that engages a non-catalytic cysteine residue in the ATP binding pocket of ERK1/2.
| Property | Value | Source |
| Chemical Formula | C₂₂H₂₁F₃N₆O₂ | [10] |
| Molecular Weight | 458.44 g/mol | [10] |
| CAS Number | 1621999-82-3 | [10] |
| Appearance | White to off-white solid | [10] |
| Mechanism | Irreversible (Covalent) Inhibitor | [8][10][11] |
Mechanism of Action and Target Engagement
Covalent Inhibition of ERK1/2
The defining feature of CC-90003 is its covalent mechanism of action, which ensures potent and sustained inhibition of ERK1/2.[5] Unlike reversible inhibitors that are subject to equilibrium dynamics, CC-90003 forms a stable, irreversible bond with its targets. Mass spectrometry analysis has confirmed that the molecule covalently binds to specific cysteine residues—Cys183 in ERK1 and Cys164 in ERK2—located within the A-loop of the ATP binding site.[6] This covalent modification physically blocks ATP binding and locks the kinase in an inactive state, effectively shutting down its catalytic function.
Downstream Pathway Suppression
As the terminal kinase in the MAPK cascade, ERK1/2 phosphorylates a vast array of cytoplasmic and nuclear substrates, including transcription factors that drive cell proliferation. By inhibiting ERK1/2, CC-90003 prevents the activation of these downstream effectors.[1] This leads to a halt in ERK-dependent signal transduction, ultimately resulting in the inhibition of tumor cell proliferation and, in some contexts, the induction of apoptosis.[1][2]
Caption: The MAPK signaling pathway and the point of inhibition for CC-90003.
In Vitro Characterization: Potency and Selectivity
Rigorous in vitro evaluation established CC-90003 as a highly potent and selective agent. The causality behind this extensive characterization is to build a strong preclinical safety and efficacy profile, ensuring that the observed anti-tumor effects are due to on-target inhibition and not confounding off-target activities.
Kinase Inhibitory Potency & Selectivity
Biochemical and cellular assays demonstrated that CC-90003 strongly inhibits ERK1 and ERK2 with IC₅₀ values in the low nanomolar range (10-20 nM).[5][6][11] To assess its specificity, the compound was screened against a broad panel of 347 kinases.[2][11] The results confirmed a high degree of selectivity for ERK1/2. While most kinases were unaffected, moderate to significant inhibition (>80% at 1 µM) was observed for a small number of off-target kinases, most notably KDR, FLT3, and PDGFRα.[5][7][11]
Cellular Antiproliferative Activity
In 3-day proliferation assays across 240 cancer cell lines, CC-90003 showed potent antiproliferative activity, particularly in cell lines with activating BRAF mutations.[5] Of 27 BRAF-mutant lines tested, 25 (93%) were sensitive to the compound (GI₅₀ < 1 µM).[5] It also demonstrated cytotoxic effects in a subset of KRAS-mutant pancreatic, lung, and colorectal cancer cell lines.[11] When compared directly to other ERK inhibitors like GDC-0994, CC-90003 not only showed superior potency in inhibiting growth but was also more effective at inducing cell death in cell lines such as the KRAS-mutant HCT-116.[2][5]
| Parameter | Result | Description | Source |
| ERK1/2 IC₅₀ | 10-20 nM | Potency in biochemical kinase assays. | [5][6][11] |
| Kinase Panel | High Selectivity | Screened against 347 kinases. | [2][11] |
| Key Off-Targets | KDR, FLT3, PDGFRα | Inhibited at biologically relevant concentrations. | [5][7][11] |
| Cellular Activity | Potent | Strong antiproliferative effects, especially in BRAF and KRAS mutant lines. | [5] |
Key Experimental Protocols
The trustworthiness of preclinical data relies on robust and verifiable experimental methods. The following protocols represent key decision-making and validation steps in the characterization of CC-90003.
Protocol: Mass Spectrometry Analysis of Covalent Binding
This protocol is designed to provide direct, unambiguous evidence of the covalent modification of ERK proteins by CC-90003, a self-validating system where the expected outcome is a precise mass shift.
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Recombinant Protein Incubation:
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Reconstitute purified, recombinant human ERK1 or ERK2 protein in an appropriate kinase buffer.
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Incubate the protein with a molar excess of CC-90003 (or DMSO as a vehicle control) for 1 hour at room temperature to allow for complete covalent modification.[6] The choice of a 1-hour incubation is to ensure the reaction proceeds to completion for clear endpoint analysis.
-
-
Sample Preparation:
-
MALDI-TOF Mass Spectrometry:
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Spot the desalted sample onto a MALDI target plate and co-crystallize with a suitable matrix, such as sinapic acid.[6]
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Analyze the samples using a MALDI-TOF mass spectrometer. This technique is chosen for its ability to accurately measure the mass of intact proteins.
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-
Data Interpretation:
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Compare the mass spectra of the CC-90003-treated samples with the DMSO control samples.
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A successful covalent binding event is confirmed by an increase in the molecular weight of the ERK protein that corresponds exactly to the molecular weight of CC-90003 (458.44 Da).
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Workflow: Target Occupancy Assessment in Preclinical Models
To bridge the gap between in vitro potency and in vivo efficacy, it is crucial to confirm that the drug engages its target within a living system. A proprietary target occupancy assay was developed to quantify the percentage of ERK bound by CC-90003, providing a critical pharmacokinetic/pharmacodynamic (PK/PD) link.[4][5]
Caption: Workflow for determining in vivo target occupancy of CC-90003.
Preclinical Efficacy and Translational Insights
CC-90003 demonstrated significant anti-tumor activity in various in vivo models. In a xenograft model using the HCT-116 colorectal cancer cell line, oral administration of CC-90003 resulted in dose-dependent tumor growth inhibition, with a minimally efficacious dose identified at 50 mg/kg once daily.[5][7]
A pivotal finding emerged from combination studies. While many targeted therapies provide only transient tumor control, the combination of CC-90003 with the chemotherapeutic agent docetaxel led to complete tumor regression and, critically, prevented tumor regrowth after treatment cessation in a KRAS-mutant lung cancer patient-derived xenograft (PDX) model.[4][5][6][7] This durable response was mechanistically linked to the modulation of a "stemness gene network," suggesting the combination therapy may effectively target and eliminate cancer stem cells, which are often responsible for tumor relapse.[2][5][7]
Clinical Translation and Discontinuation
Based on its robust preclinical profile, CC-90003 advanced into a first-in-human, Phase Ia clinical trial for patients with advanced BRAF or RAS-mutant solid tumors (NCT02313012).[7][8] The study successfully established a maximum tolerated dose (MTD) of 120 mg/day.[8] Furthermore, the target occupancy assay confirmed excellent target engagement in patients, with levels of free ERK in peripheral blood mononuclear cells reduced by ≥80% at doses of 80 mg/day and higher.[8]
Despite achieving its pharmacodynamic goal, the trial was terminated due to a disconnect between target engagement and clinical benefit.[9] No objective responses (i.e., tumor shrinkage by RECIST criteria) were observed.[8] The program was halted due to this lack of efficacy, compounded by an unfavorable pharmacokinetic profile and the emergence of unanticipated dose-limiting neurotoxicities, including dizziness, gait disturbance, and paresthesias.[8][9]
Conclusion
CC-90003 stands as a meticulously characterized covalent inhibitor of ERK1/2, distinguished by its high potency, selectivity, and compelling preclinical efficacy, particularly in combination with chemotherapy. Its development provided a validated chemical tool for probing ERK biology and demonstrated that covalent inhibition is a viable strategy for durable target suppression. However, the story of CC-90003 is also a critical case study for drug development professionals. It starkly illustrates that achieving profound target engagement in humans does not guarantee clinical efficacy and highlights the perpetual challenge of translating promising preclinical findings into safe and effective therapies. The insights gained from its journey—from rational design to clinical discontinuation—continue to inform the ongoing development of next-generation MAPK pathway inhibitors.
References
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Aronchik, I., Dai, Y., Labenski, M., et al. (2019). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. AACR Journals. [Link]
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National Cancer Institute. (n.d.). Definition of ERK inhibitor CC-90003. NCI Drug Dictionary. [Link]
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Aronchik, I., Dai, Y., Labenski, M., et al. (2026). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. ResearchGate. [Link]
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CovalX. (2018). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. [Link]
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Aronchik, I., Dai, Y., Labenski, M., et al. (2018). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. AACR Journals. [Link]
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Aronchik, I., Dai, Y., Labenski, M., et al. (2018). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS-Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. PubMed. [Link]
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Aronchik, I., Dai, Y., Labenski, M., et al. (n.d.). Efficacy of a Covalent ERK1/2 Inhibitor, CC-90003, in KRAS Mutant Cancer Models Reveals Novel Mechanisms of Response and Resistance. AACR Journals. [Link]
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Shapiro, G. I., et al. (2017). A phase Ia study of CC-90003, a selective extracellular signal-regulated kinase (ERK) inhibitor, in patients with relapsed or refractory BRAF or RAS-mutant tumors. ASCO Publications. [Link]
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Vema, A., et al. (2025). Advances in ERK1/2 inhibition: a medicinal chemistry perspective on structure and regulation. PMC. [Link]
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